Ephrin type-A receptor 3 (356-367)
Description
Ephrin type-A receptor 3
Scientific Research Applications
Role in Hepatitis B Virus Infection
Research suggests that Ephrin receptor A3 (EphA3) is involved in the inflammatory processes by regulating lymphocyte migration and proliferation. A study by Yang et al. (2012) investigated the association of EphA3 gene polymorphism with chronic severe hepatitis B virus (HBV) infection, indicating its potential role in disease progression of HBV.
Influence on Cancer and Tumorigenesis
EphA3 has been identified as playing a significant role in various cancers. It is involved in tumorigenesis, particularly in colorectal cancer. Li et al. (2016) demonstrated that overexpression of EphA3 promoted the malignant transformation of colorectal epithelial cells, affecting processes like cell proliferation, invasion, and angiogenesis. Similarly, Winter et al. (2008) analyzed how the regulatory elements in the 3'-untranslated regions (3'UTRs) of Eph/ephrin transcripts influence the expression in cancer, highlighting the complexity of its regulatory mechanisms.
Impact on Breast Cancer
EphA3 and its ephrin ligands are critical in the development and progression of breast cancer. Fox and Kandpal (2004) correlated Eph/ephrin gene expression profiles with the phenotypes of breast tumor cells, suggesting their potential application in tumor diagnostics and as indicators of malignancy.
Mechanisms and Functions in Development and Disease
EphA3 plays crucial roles in developmental processes, morphogenesis, and organogenesis. Kania and Klein (2016) and Kullander and Klein (2002) detail the mechanisms of ephrin–Eph signalling, emphasizing its importance in cell communication, patterning, and tissue plasticity.
Bidirectional Signaling in Physiology and Disease
EphA3 and ephrin ligands are involved in bidirectional signaling, which plays a significant role in cell communication and tissue organization. Pasquale (2008) discusses the roles of Eph receptors and ephrins in developmental processes and their potential implications in diseases like diabetes and cancer.
Therapeutic Targeting and Drug Development
The roles of EphA3 in cancer and other diseases have made it a target for therapeutic interventions. Boyd, Bartlett, and Lackmann (2013) highlight the progress in developing strategies for targeting EphA3 in cancer treatment, with some agents already in clinical trials.
properties
sequence |
DVTFNIICKKCG |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Ephrin type-A receptor 3 (356-367) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
